Cyclopropanecarboxylic acid [2-(4-bromo-pyrazol-1-yl)-ethyl]-amide
Overview
Description
The compound “Cyclopropanecarboxylic acid [2-(4-bromo-pyrazol-1-yl)-ethyl]-amide” is a complex organic molecule. It contains a cyclopropane ring, which is a three-membered carbon ring, attached to a carboxylic acid group. Additionally, it has an amide group attached to the carboxylic acid, and a pyrazole ring (a type of heterocyclic aromatic organic compound) attached to the ethyl group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The cyclopropane ring introduces strain into the molecule, while the carboxylic acid and amide groups would introduce polarity. The pyrazole ring is an aromatic compound, which could contribute to the stability of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar carboxylic acid and amide groups could make the compound soluble in polar solvents. The compound’s melting and boiling points, density, and other physical properties would depend on the specific arrangement of atoms and the intermolecular forces present .Scientific Research Applications
Synthesis and Chemical Properties
Research into cyclopropanecarboxylic acid derivatives has highlighted their importance as building blocks in the synthesis of heterocyclic compounds. For example, 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones and their derivatives have been utilized in the preparation of a wide range of heterocyclic compounds, including pyrazolo-imidazoles, -thiazoles, spiropyridines, spiropyrroles, and spiropyrans due to their unique reactivity (Gomaa & Ali, 2020). This reactivity under mild conditions opens up innovative pathways for generating versatile cynomethylene dyes and other heterocyclic frameworks from various precursors.
Biotechnological Applications
The biotechnological significance of cyclopropane and its derivatives has been explored in several contexts. For instance, 1-aminocyclopropane-1-carboxylic acid (ACC), a cyclopropane derivative, has been studied for its role beyond being a precursor of ethylene in plants. ACC's involvement in plant growth, stress response, and its potential as a signaling molecule independent of ethylene signals its underestimated role in plant biology (Van de Poel & Van Der Straeten, 2014).
Pharmacological Applications
The pharmacological properties of pyrazole carboxylic acid derivatives, including cyclopropanecarboxylic acid [2-(4-bromo-pyrazol-1-yl)-ethyl]-amide, have been highlighted in several studies. These compounds exhibit a broad spectrum of biological activities, such as antimicrobial, anticancer, anti-inflammatory, and antiviral effects. This mini-review showcases the synthesis methods of these derivatives and their biological applications, offering insights into their potential as guides for medicinal chemistry (Cetin, 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(4-bromopyrazol-1-yl)ethyl]cyclopropanecarboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrN3O/c10-8-5-12-13(6-8)4-3-11-9(14)7-1-2-7/h5-7H,1-4H2,(H,11,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIFJKVJYYPAFPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NCCN2C=C(C=N2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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